Cas no 1187243-09-9 (2,3-dihydro-1H-indole-6-carbaldehyde)

• Product Name: 2,3-dihydro-1H-indole-6-carbaldehyde
• CAS No: 1187243-09-9
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD08752586
• CID: 2182771
• PubChem ID: 53408418
• Update Time: 2025-10-29

2,3-dihydro-1H-indole-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Formyl-2,3-dihydro-1h-indole
• 2,3-dihydro-1H-indole-6-carbaldehyde
• AKOS006228134
• indoline-6-carbaldehyde
• SB31090
• DTXSID70696277
• DB-263875
• SCHEMBL12927835
• CS-0441914
• 1187243-09-9

• MDL： MFCD08752586
• Inchi： 1S/C9H9NO/c11-6-7-1-2-8-3-4-10-9(8)5-7/h1-2,5-6,10H,3-4H2
• InChI Key： KAYSQAXVOWLCKK-UHFFFAOYSA-N
• SMILES： O=CC1C=CC2=C(C=1)NCC2

Computed Properties

• Exact Mass: 147.068
• Monoisotopic Mass: 147.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1A^2

Additional information on 2,3-dihydro-1H-indole-6-carbaldehyde

Recent Advances in the Study of 2,3-dihydro-1H-indole-6-carbaldehyde (CAS: 1187243-09-9) in Chemical Biology and Pharmaceutical Research

The compound 2,3-dihydro-1H-indole-6-carbaldehyde (CAS: 1187243-09-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic aldehyde serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and oncological disorders. Recent studies have highlighted its role in the design of novel small-molecule inhibitors and modulators, leveraging its unique structural features for enhanced binding affinity and selectivity.

One of the most notable advancements involves the use of 2,3-dihydro-1H-indole-6-carbaldehyde as a scaffold for developing kinase inhibitors. Researchers have demonstrated its efficacy in targeting specific tyrosine kinases implicated in cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on this compound, showing potent inhibitory activity against EGFR and VEGFR-2, with IC50 values in the nanomolar range. These findings underscore its potential as a lead compound for anticancer therapeutics.

In addition to its oncological applications, 2,3-dihydro-1H-indole-6-carbaldehyde has been explored for its neuroprotective properties. A recent preclinical study investigated its ability to modulate oxidative stress and inflammation in neurodegenerative models, such as Alzheimer's disease. The compound exhibited promising results in reducing amyloid-beta aggregation and mitigating neuronal apoptosis, suggesting its utility in developing neurotherapeutic agents. These outcomes were further supported by in silico docking studies, which revealed strong interactions with key proteins involved in neuroinflammation pathways.

The synthetic versatility of 2,3-dihydro-1H-indole-6-carbaldehyde has also been a focal point of recent research. Advances in green chemistry have enabled more efficient and sustainable methods for its production, minimizing the use of hazardous reagents. For example, a 2024 study in Organic Process Research & Development detailed a catalytic reductive amination protocol that achieved high yields (85-90%) under mild conditions, significantly improving the scalability of this compound for industrial applications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 2,3-dihydro-1H-indole-6-carbaldehyde. Issues such as metabolic stability and bioavailability are currently being addressed through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical candidates.

In conclusion, 2,3-dihydro-1H-indole-6-carbaldehyde (CAS: 1187243-09-9) represents a highly valuable scaffold in modern drug discovery. Its multifaceted applications, from kinase inhibition to neuroprotection, highlight its potential to address unmet medical needs. Future research should focus on refining its derivatives for enhanced efficacy and safety, paving the way for novel therapeutic interventions.